3-Benzyl-6-(4-methyl-1,2,3-thiadiazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H10N6S2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 3-benzyl-6-(4-methylthiadiazol-5-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H10N6S2/c1-8-11(21-18-14-8)12-17-19-10(15-16-13(19)20-12)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key: NYSJPKWNMNGEDV-UHFFFAOYSA-N
• SMILES: CC1=C(SN=N1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4

Description

3-Benzyl-6-(4-methyl-1,2,3-thiadiazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound is a member of the thiadiazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(4-methyl-1,2,3-thiadiazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may act by inhibiting key enzymes and pathways involved in the growth and survival of microorganisms and cancer cells.
Biochemical and Physiological Effects:
3-Benzyl-6-(4-methyl-1,2,3-thiadiazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as DNA topoisomerase and carbonic anhydrase, which are involved in the growth and survival of cancer cells. Additionally, it has been found to modulate the levels of various cytokines and chemokines, which are involved in the immune response and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Benzyl-6-(4-methyl-1,2,3-thiadiazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse biological activities, which make it a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-Benzyl-6-(4-methyl-1,2,3-thiadiazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new derivatives of this compound with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including medicine and agriculture. Finally, more research is needed to investigate the safety and toxicity of this compound in vivo, which is essential for its eventual use in humans.

Synthesis Methods

The synthesis of 3-Benzyl-6-(4-methyl-1,2,3-thiadiazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methyl-1,2,3-thiadiazol-5-amine with 2-benzylidene-1,3-thiazolidin-4-one in the presence of triethylamine and acetic anhydride. The resulting product is then treated with hydrazine hydrate to yield the final compound.

Scientific Research Applications

3-Benzyl-6-(4-methyl-1,2,3-thiadiazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit a range of biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. Studies have shown that this compound can inhibit the growth of various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics. Additionally, it has been found to induce apoptosis in cancer cells, suggesting its potential use as an anticancer agent. Furthermore, its anti-inflammatory properties make it a promising candidate for the treatment of inflammatory diseases.